Cas no 2228159-30-4 (2-bromo-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: 2-bromo-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 2228159-30-4
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 6077648
• PubChem ID: 165884606
• Update Time: 2025-06-15

2-bromo-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• 2228159-30-4
• 2-bromo-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol
• EN300-1923856

• Inchi： 1S/C8H13BrN2O/c1-6(2)11-7(3-4-10-11)8(12)5-9/h3-4,6,8,12H,5H2,1-2H3
• InChI Key： CUUMLBATLBVEOQ-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=NN1C(C)C)O

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 2-bromo-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol

Introduction to 2-Bromo-1-(1-(Propan-2-yl)-1H-Pyrazol-5-yl)ethan-1-ol (CAS No. 2228159-30-4)

2-Bromo-1-(1-(Propan-2-yl)-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2228159-30-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted ethyl group and a 1H-pyrazole ring functionalized with an isopropyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the isopropyl group on the pyrazole ring can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the bromo substitution on the ethyl group can influence the compound's reactivity and binding affinity to specific biological targets.

Recent research has highlighted the potential of 2-Bromo-1-(1-(Propan-2-yl)-1H-pyrazol-5-yl)ethan-1-ol in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-Bromo-1-(1-(Propan-2-yl)-1H-pyrazol-5-yl)ethan-1-ol has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The exact mechanism of action is still under investigation, but it is hypothesized that the compound may interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways.

The pharmacokinetic profile of 2-Bromo-1-(1-(Propan-2-yl)-1H-pyrazol-5-yl)ethan-1-ol has also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound shows low toxicity in preclinical studies, suggesting a favorable safety profile.

In terms of drug delivery, 2-Bromo-1-(1-(Propan-2-yl)-1H-pyrazol-5-yl)ethan-1-ol can be formulated into various dosage forms, including tablets, capsules, and injectable solutions. The choice of formulation depends on the specific therapeutic application and the desired route of administration. For example, oral formulations may be suitable for chronic conditions requiring long-term treatment, while injectable formulations may be more appropriate for acute conditions or situations where rapid onset of action is required.

The potential applications of 2-Bromo-1-(1-(Propan-2-yl)-1H-pyrazol-5-yl)ethan-1-ol extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using this compound as a lead structure for the development of novel agrochemicals. Its antimicrobial properties make it a promising candidate for crop protection agents, particularly in controlling plant pathogens that cause significant economic losses in agriculture.

Despite its promising potential, further research is needed to fully understand the biological activities and mechanisms of action of 2-Bromo-1-(1-(Propan-2-y)-lH-pyrazol-S-yI)ethan-I -oI. Ongoing studies are focusing on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, 2-Bromo-I -(I -(Propan-Z-yI)-IH-pyrazoI-S-yI)ethan-I -oI (CAS No. 2228I 59-ZO-Z) represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation in both medicinal chemistry and pharmaceutical development.